Cas no 2172038-62-7 (2-(3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}cyclobutyl)acetic acid)

• Product Name: 2-(3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}cyclobutyl)acetic acid
• CAS No: 2172038-62-7
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6003844
• PubChem ID: 165573449
• Update Time: 2025-11-01

2-(3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}cyclobutyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}cyclobutyl)acetic acid
• 2-(3-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]methyl}cyclobutyl)acetic acid
• 2172038-62-7
• EN300-1578151

• Inchi： 1S/C28H34N2O5/c1-18(27(33)30-16-20-13-19(14-20)15-26(31)32)7-6-12-29-28(34)35-17-25-23-10-4-2-8-21(23)22-9-3-5-11-24(22)25/h2-5,8-11,18-20,25H,6-7,12-17H2,1H3,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： JFZUNDDGSDVLNM-UHFFFAOYSA-N
• SMILES： OC(CC1CC(CNC(C(C)CCCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-(3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}cyclobutyl)acetic acid

Introduction to 2-(3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}cyclobutyl)acetic acid and Its Significance in Modern Chemical Biology

The compound with the CAS number 2172038-62-7, specifically named as 2-(3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}cyclobutyl)acetic acid, represents a fascinating intersection of advanced organic chemistry and biomedical research. This molecule, characterized by its intricate structure, has garnered attention in the scientific community due to its potential applications in drug discovery and therapeutic development. The presence of multiple functional groups, including an amino acid derivative and a fluorene moiety, makes it a versatile candidate for further exploration in synthetic biology and pharmacology.

In recent years, the field of chemical biology has seen significant advancements in the design and synthesis of complex molecules that can interact with biological targets at a molecular level. The structure of 2-(3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}cyclobutyl)acetic acid exemplifies this trend, as it combines a rigid cyclobutyl ring with a flexible side chain that can be tailored for specific biological activities. This design allows for precise modulation of interactions with proteins, enzymes, and other biomolecules, making it a valuable tool in the development of novel therapeutic agents.

The fluorene component of the molecule is particularly noteworthy, as fluorene derivatives are widely recognized for their stability and ability to participate in various chemical reactions. In pharmaceutical applications, fluorene-based compounds have been used as probes, labels, and even as active pharmaceutical ingredients (APIs) due to their favorable photophysical properties. The methoxycarbonyl group attached to the fluorene ring enhances the molecule's solubility and reactivity, further expanding its utility in synthetic chemistry.

The cyclobutyl moiety in the side chain contributes to the molecule's overall rigidity, which can be advantageous in designing molecules that fit into specific binding pockets of biological targets. This structural feature is particularly relevant in drug design, where mimicking natural substrates or inhibitors is crucial for achieving high affinity and selectivity. Additionally, the presence of an amino acid derivative linked to the cyclobutyl ring introduces basic functionalities that can participate in hydrogen bonding or ionic interactions with biological targets, enhancing binding affinity.

Recent studies have highlighted the importance of 2-(3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}cyclobutyl)acetic acid in the development of targeted therapies. For instance, researchers have explored its potential as a scaffold for kinase inhibitors, where the combination of fluorene and cyclobutyl groups allows for precise tuning of binding interactions. Furthermore, its structural features make it suitable for use as a building block in combinatorial chemistry libraries, enabling high-throughput screening for novel bioactive compounds.

The versatility of this compound is further underscored by its potential applications in materials science. Fluorene derivatives are known for their fluorescence properties, making them useful in optoelectronic devices and biosensors. The incorporation of such moieties into biologically active molecules can enable real-time monitoring of biochemical processes, providing insights into cellular mechanisms and drug action.

In conclusion, 2-(3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}cyclobutyl)acetic acid (CAS no. 2172038-62-7) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features, including the presence of fluorene and cyclobutyl groups, make it an ideal candidate for further exploration in drug discovery and therapeutic development. As research continues to uncover new applications for this molecule, its significance in advancing biomedical science is likely to grow.